ethyl (E)-3-(2-fluorophenyl)prop-2-enoate
Overview
Description
Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate, also known as ethyl 2-fluoro-3-phenylacrylate, is a chemical compound that belongs to the class of organic compounds called esters. This compound has a molecular formula of C12H11FO2 and a molecular weight of 206.2 g/mol. Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate is widely used in scientific research as it exhibits various biochemical and physiological effects.
Scientific Research Applications
- Anti-inflammatory Agents : Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate exhibits anti-inflammatory properties, making it a potential candidate for drug development. Researchers explore its effects on inflammatory pathways and evaluate its efficacy in treating conditions like arthritis, asthma, and autoimmune diseases .
- Herbicides and Fungicides : Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate derivatives may serve as herbicides or fungicides. Researchers study their impact on plant growth and pathogen control. These compounds could contribute to sustainable agriculture by minimizing crop losses .
- Polymerization Initiators : Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate can act as a polymerization initiator. Scientists investigate its role in creating functional polymers with specific properties, such as biodegradability, thermal stability, or conductivity .
- Enantioselective Synthesis : Researchers explore its use as a chiral building block in asymmetric synthesis. By incorporating it into complex molecules, they achieve desired stereochemistry for pharmaceuticals, agrochemicals, and natural products .
- Furan Derivatives : Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate contains a furan ring, which contributes to its aroma. Flavor and fragrance companies investigate its potential as a component in perfumes, cosmetics, and food additives .
- Fluorescent Properties : Ethyl (E)-3-(2-fluorophenyl)prop-2-enoate derivatives exhibit fluorescence. Researchers study their photophysical behavior, exploring applications in sensors, imaging agents, and organic light-emitting diodes (OLEDs) .
Medicinal Chemistry and Drug Development
Agrochemicals and Pest Control
Materials Science and Polymer Chemistry
Organic Synthesis and Catalysis
Flavor and Fragrance Industry
Photophysics and Optoelectronics
properties
IUPAC Name |
ethyl (E)-3-(2-fluorophenyl)prop-2-enoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FO2/c1-2-14-11(13)8-7-9-5-3-4-6-10(9)12/h3-8H,2H2,1H3/b8-7+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOIVHDQJCFLRRB-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC1=CC=CC=C1F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C1=CC=CC=C1F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.